Cas no 1135439-04-1 (1-[(6-chloropyridin-3-yl)methyl]piperazine)

1-[(6-Chloropyridin-3-yl)methyl]piperazine is a versatile heterocyclic compound featuring a piperazine ring linked to a chloropyridinyl moiety. Its structural properties make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing active ingredients with insecticidal or pharmacological activity. The chloropyridine group enhances reactivity, facilitating further functionalization, while the piperazine core contributes to molecular flexibility and binding affinity. This compound is often utilized in the preparation of neonicotinoid analogs and other bioactive molecules. Its stability under standard conditions and well-documented reactivity profile ensure consistent performance in synthetic applications. High purity grades are available for research and industrial use, supporting precise formulation development.

1-[(6-chloropyridin-3-yl)methyl]piperazine structure

1135439-04-1 structure

Product Name:1-[(6-chloropyridin-3-yl)methyl]piperazine

CAS No:1135439-04-1

MF:C₁₀H₁₄ClN₃

MW:211.691260814667

MDL:MFCD09607616

CID:1071770

PubChem ID:18365465

Update Time:2025-06-07

1-[(6-chloropyridin-3-yl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

- 1-((6-Chloropyridin-3-yl)methyl)piperazine
- 1-[(6-chloro-3-pyridinyl)methyl]Piperazine
- 1-[(6-Chloropyridin-3-yl)methyl]piperazine dihydrochloride
- 1-[(6-chloro-3-pyridinyl)methyl]piperazine(SALTDATA: 2HCl)
- 1-[(6-chloropyridin-3-yl)methyl]piperazine
- 1-(6-Chloro-pyridin-3-ylmethyl)-piperazine dihydrochloride
- CS-0441154
- 1135439-04-1
- MFCD11105784
- GS2311
- DB-060526
- EN300-79328
- Z385435666
- AKOS005173792
- ALBB-013190
- piperazine, 1-[(6-chloro-3-pyridinyl)methyl]-, dihydrochloride
- MDL： MFCD09607616
- Inchi： 1S/C10H14ClN3/c11-10-2-1-9(7-13-10)8-14-5-3-12-4-6-14/h1-2,7,12H,3-6,8H2
- InChI Key： KNJMXYXFQZPYLD-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C=N1)CN1CCNCC1

Computed Properties

Exact Mass: 211.0876252g/mol
Monoisotopic Mass: 211.0876252g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 28.2Å²

1-[(6-chloropyridin-3-yl)methyl]piperazine Security Information

Hazard Category Code： 22
Hazardous Material Identification：
HazardClass：IRRITANT

1-[(6-chloropyridin-3-yl)methyl]piperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	P992250-25mg	1-[(6-Chloro-3-pyridinyl)methyl]piperazine	1135439-04-1		25mg	$ 50.00	2022-06-03
TRC	P992250-50mg	1-[(6-Chloro-3-pyridinyl)methyl]piperazine	1135439-04-1		50mg	$ 65.00	2022-06-03
TRC	P992250-250mg	1-[(6-Chloro-3-pyridinyl)methyl]piperazine	1135439-04-1		250mg	$ 95.00	2022-06-03
Chemenu	CM276113-1g	1-((6-Chloropyridin-3-yl)methyl)piperazine	1135439-04-1	95%	1g	$392	2021-08-18
Chemenu	CM276113-1g	1-((6-Chloropyridin-3-yl)methyl)piperazine	1135439-04-1	95%	1g	$433	2022-09-30
Matrix Scientific	060466-500mg	1-[(6-Chloropyridin-3-yl)methyl]piperazine	1135439-04-1		500mg	$394.00	2023-09-10
Enamine	EN300-79328-0.05g	1-[(6-chloropyridin-3-yl)methyl]piperazine	1135439-04-1	95.0%	0.05g	$19.0	2025-02-20
Enamine	EN300-79328-0.1g	1-[(6-chloropyridin-3-yl)methyl]piperazine	1135439-04-1	95.0%	0.1g	$25.0	2025-02-20
Enamine	EN300-79328-0.25g	1-[(6-chloropyridin-3-yl)methyl]piperazine	1135439-04-1	95.0%	0.25g	$37.0	2025-02-20
Enamine	EN300-79328-0.5g	1-[(6-chloropyridin-3-yl)methyl]piperazine	1135439-04-1	95.0%	0.5g	$58.0	2025-02-20